Cas no 933673-53-1 (4-Fluorobenzylthioacetonitrile)

• Product Name: 4-Fluorobenzylthioacetonitrile
• CAS No: 933673-53-1
• MF: C₉H₈FNS
• MW: 181.229924201965
• CID: 3157398
• PubChem ID: 26596768
• Update Time: 2025-05-20

4-Fluorobenzylthioacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzylthioacetonitrile
• AKOS006290795
• 2-{[(4-FLUOROPHENYL)METHYL]SULFANYL}ACETONITRILE
• 2-[(4-fluorophenyl)methylsulfanyl]acetonitrile
• 933673-53-1

• MDL： MFCD08704571
• Inchi： 1S/C9H8FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,6-7H2
• InChI Key： ZEVPWWKORWMLIZ-UHFFFAOYSA-N
• SMILES： S(CC#N)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 181.03614860Da
• Monoisotopic Mass: 181.03614860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Additional information on 4-Fluorobenzylthioacetonitrile

Professional Introduction to 4-Fluorobenzylthioacetonitrile (CAS No. 933673-53-1)

4-Fluorobenzylthioacetonitrile, with the chemical formula C₈H₆FNOS, is a versatile intermediate compound widely utilized in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by a nitrile group and a thioether linkage attached to a 4-fluorobenzyl moiety, make it a valuable building block for synthesizing complex molecules. This compound has garnered significant attention due to its role in the development of novel therapeutic agents and its potential applications in synthetic organic chemistry.

The significance of 4-fluorobenzylthioacetonitrile in modern chemical biology and medicinal chemistry stems from its ability to serve as a precursor for various pharmacophores. The presence of the fluorine atom in the benzyl ring enhances the lipophilicity and metabolic stability of the resulting compounds, which is a critical factor in drug design. Furthermore, the thioacetonitrile group provides a reactive site for further functionalization, allowing chemists to tailor molecular structures with precision.

In recent years, there has been growing interest in exploring the applications of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity, making them more effective as therapeutic agents. For instance, studies have demonstrated that fluorine substitution can improve the binding affinity of drug candidates to their target enzymes or receptors. This has led to the development of several fluorinated drugs that have entered clinical trials or are already on the market.

4-Fluorobenzylthioacetonitrile has been particularly useful in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The nitrile group can be converted into carboxylic acids or amides, while the thioether linkage allows for further modifications such as sulfonamide or thiourea derivatives. These transformations enable the creation of highly specific inhibitors that target aberrant signaling pathways in diseased cells.

The compound's utility extends beyond pharmaceuticals into agrochemicals, where it serves as a key intermediate in the synthesis of pesticides and herbicides. The structural motifs present in 4-fluorobenzylthioacetonitrile are often incorporated into molecules designed to interact with biological targets in plants, providing effective protection against pests and diseases while maintaining environmental safety.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-fluorobenzylthioacetonitrile. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis of fluorinated derivatives. These methods have not only improved access to this compound but also opened new avenues for its application in drug discovery and material science.

The role of computational chemistry in optimizing synthetic routes for 4-fluorobenzylthioacetonitrile-based compounds cannot be overstated. Molecular modeling studies have helped predict reaction outcomes and identify optimal conditions for synthesis, reducing experimental trial-and-error. This approach has accelerated the development of novel molecules with enhanced pharmacological properties.

In conclusion, 4-fluorobenzylthioacetonitrile (CAS No. 933673-53-1) is a pivotal intermediate in modern chemical research, with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative therapeutic agents and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance is likely to grow even further.